Cas no 450349-91-4 (2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide)

• Product Name: 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide
• CAS No: 450349-91-4
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 6243324
• PubChem ID: 3332317
• Update Time: 2025-10-21

2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide
• F0545-1121
• Oprea1_452247
• SR-01000571112
• AB00165220-02
• 2-[(1-ethyl-1H-indol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• 2-[(1-ethyl-1H-indol-3-yl)thio]-N-(4-methylphenyl)acetamide
• SR-01000571112-1
• AKOS002100049
• 2-(1-ethylindol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide
• 2-((1-ethyl-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide
• NCGC00281435-01
• 450349-91-4
• EU-0028865

• Inchi： 1S/C19H20N2OS/c1-3-21-12-18(16-6-4-5-7-17(16)21)23-13-19(22)20-15-10-8-14(2)9-11-15/h4-12H,3,13H2,1-2H3,(H,20,22)
• InChI Key： DWINMRPCTAGTKW-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=CN(CC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 324.12963444g/mol
• Monoisotopic Mass: 324.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide

Comprehensive Overview of 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide (CAS No. 450349-91-4)

2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide (CAS No. 450349-91-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining an indole core with a sulfanyl and acetamide moiety, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

The compound's CAS No. 450349-91-4 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide, reflects its intricate architecture, featuring an ethyl-substituted indole linked to a methylphenyl group via a thioether bridge. Such structural features are often explored in medicinal chemistry for their potential to modulate biological targets, including enzymes and receptors.

In recent years, the demand for highly functionalized indole derivatives has surged, driven by their prevalence in FDA-approved drugs and natural products. 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide aligns with this trend, as its indole scaffold is a privileged structure in drug design. Scientists are investigating its potential as a kinase inhibitor or GPCR modulator, given the pharmacological relevance of similar compounds in treating inflammatory diseases and neurological disorders.

The synthesis of CAS No. 450349-91-4 typically involves multi-step organic reactions, including alkylation, sulfuration, and amide coupling. Optimizing these processes is a key focus for chemists aiming to improve yield and purity while minimizing environmental impact. Green chemistry principles, such as using catalytic methods or biodegradable solvents, are increasingly applied to enhance sustainability.

From a commercial perspective, 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide is often sourced by pharmaceutical intermediates suppliers. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring adherence to Good Manufacturing Practices (GMP) standards.

Emerging trends in AI-driven drug discovery have further spotlighted compounds like 450349-91-4. Machine learning models trained on chemical libraries can predict its bioactivity or toxicity profiles, accelerating preclinical research. Additionally, computational chemistry tools enable virtual screening of its interactions with target proteins, reducing reliance on costly lab experiments.

For researchers seeking custom synthesis or bulk quantities of 2-(1-ethyl-1H-indol-3-yl)sulfanyl-N-(4-methylphenyl)acetamide, collaboration with specialty chemical manufacturers is recommended. Transparent communication about specifications and application requirements ensures optimal outcomes. Furthermore, patent landscapes should be reviewed to avoid infringement, as derivatives of this compound may be protected under intellectual property rights.

In summary, CAS No. 450349-91-4 represents a promising candidate for advancing precision medicine and targeted therapies. Its versatility and drug-like properties make it a valuable asset in the quest for innovative treatments. As scientific understanding evolves, so too will the opportunities to harness its full potential in life sciences and beyond.